Cas no 1806977-22-9 (6-(Difluoromethyl)-3-fluoro-4-methoxypyridine-2-sulfonamide)

• Product Name: 6-(Difluoromethyl)-3-fluoro-4-methoxypyridine-2-sulfonamide
• CAS No: 1806977-22-9
• MF: C₇H₇F₃N₂O₃S
• MW: 256.202290773392
• CID: 4883495
• Update Time: 2025-05-21

6-(Difluoromethyl)-3-fluoro-4-methoxypyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-fluoro-4-methoxypyridine-2-sulfonamide

• Inchi： 1S/C7H7F3N2O3S/c1-15-4-2-3(6(9)10)12-7(5(4)8)16(11,13)14/h2,6H,1H3,(H2,11,13,14)
• InChI Key： NLLAVFOQRNAQJY-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C=C(C(F)F)N=1)OC)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 332
• XLogP3: 0.5
• Topological Polar Surface Area: 90.7

Additional information on 6-(Difluoromethyl)-3-fluoro-4-methoxypyridine-2-sulfonamide

6-(Difluoromethyl)-3-fluoro-4-methoxypyridine-2-sulfonamide (CAS No. 1806977-22-9)

6-(Difluoromethyl)-3-fluoro-4-methoxypyridine-2-sulfonamide, identified by the CAS registry number 1806977-22-9, is a highly specialized chemical compound with significant potential in various fields, including pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which incorporates a pyridine ring substituted with a difluoromethyl group at position 6, a fluoro substituent at position 3, a methoxy group at position 4, and a sulfonamide moiety at position 2. The combination of these functional groups imparts distinctive chemical properties and reactivity to the molecule.

The synthesis of 6-(Difluoromethyl)-3-fluoro-4-methoxypyridine-2-sulfonamide involves a series of well-defined chemical reactions, including nucleophilic substitutions, electrophilic substitutions, and coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for industrial applications.

The structural features of this compound make it an attractive candidate for biological studies. The presence of electron-withdrawing groups such as the fluoro and methoxy substituents enhances the compound's ability to interact with biological targets, potentially leading to pharmacological activity. Recent studies have highlighted its potential as an inhibitor of certain enzymes involved in metabolic pathways, making it a promising lead compound for drug discovery.

In terms of application, 6-(Difluoromethyl)-3-fluoro-4-methoxypyridine-2-sulfonamide has shown remarkable activity in pest control applications. Its ability to disrupt key biochemical processes in target organisms has been extensively studied, with promising results in reducing pest populations without significant adverse effects on non-target species. This makes it a valuable addition to integrated pest management strategies.

The environmental impact of this compound has also been a focus of recent research. Studies indicate that it degrades efficiently under environmental conditions, minimizing its persistence in ecosystems. This biodegradability aligns with global efforts to develop sustainable agricultural solutions that reduce ecological footprint.

From a chemical standpoint, the sulfonamide group in 6-(Difluoromethyl)-3-fluoro-4-methoxypyridine-2-sulfonamide contributes significantly to its stability and solubility properties. These attributes are crucial for its formulation into various delivery systems, ensuring effective application in both agricultural and pharmaceutical contexts.

In conclusion, 6-(Difluoromethyl)-3-fluoro-4-methoxypyridine-2-sulfonamide (CAS No. 1806977-22-9) represents a cutting-edge chemical entity with diverse applications and promising future prospects. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a key player in advancing modern chemistry and biology research.